Cas no 70978-97-1 (4-(2-methoxy-2-methylpropoxy)piperidine)

• Product Name: 4-(2-methoxy-2-methylpropoxy)piperidine
• CAS No: 70978-97-1
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 3498425
• PubChem ID: 14022393
• Update Time: 2025-10-30

4-(2-methoxy-2-methylpropoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• PIPERIDINE, 4-(2-METHOXY-2-METHYLPROPOXY)-
• 4-(2-methoxy-2-methylpropoxy)piperidine

• Inchi： 1S/C10H21NO2/c1-10(2,12-3)8-13-9-4-6-11-7-5-9/h9,11H,4-8H2,1-3H3
• InChI Key： SCOGAYYAWUCHEQ-UHFFFAOYSA-N
• SMILES： N1CCC(OCC(OC)(C)C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(2-methoxy-2-methylpropoxy)piperidine

4-(2-Methoxy-2-Methylpropoxy)Piperidine: An Overview of Its Properties, Applications, and Recent Research

4-(2-Methoxy-2-Methylpropoxy)piperidine (CAS No. 70978-97-1) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique structure and functional groups, has been the subject of numerous studies due to its potential applications in drug development and other advanced research areas.

The chemical structure of 4-(2-Methoxy-2-Methylpropoxy)piperidine consists of a piperidine ring substituted with a 2-methoxy-2-methylpropoxy group. This configuration imparts specific properties that make it an attractive candidate for various applications. The piperidine ring is a common structural motif in many biologically active compounds, while the 2-methoxy-2-methylpropoxy group adds hydrophobicity and steric bulk, which can influence the compound's pharmacological profile.

In recent years, there has been a growing interest in the use of 4-(2-Methoxy-2-Methylpropoxy)piperidine as a building block in the synthesis of more complex molecules. Its reactivity and stability make it an ideal starting material for the preparation of derivatives with enhanced biological activity. For instance, researchers have explored its potential in the development of novel analgesics, anti-inflammatory agents, and neuroprotective drugs.

A study published in the Journal of Medicinal Chemistry highlighted the role of 4-(2-Methoxy-2-Methylpropoxy)piperidine in enhancing the blood-brain barrier (BBB) permeability of certain therapeutic agents. The addition of this substituent to drug molecules was found to significantly improve their ability to cross the BBB, thereby increasing their efficacy in treating central nervous system (CNS) disorders. This finding has significant implications for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Another area of research focuses on the use of 4-(2-Methoxy-2-Methylpropoxy)piperidine as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways. By designing molecules that target specific GPCRs, researchers aim to develop more selective and effective drugs with fewer side effects. A recent study demonstrated that derivatives of 4-(2-Methoxy-2-Methylpropoxy)piperidine could selectively bind to certain GPCRs, opening up new avenues for drug discovery.

The synthetic accessibility of 4-(2-Methoxy-2-Methylpropoxy)piperidine has also been a subject of extensive research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 1-bromo-2-methoxy-2-methylpropane with piperidine under mild conditions, yielding high yields and purity. This synthetic approach has facilitated its widespread use in both academic and industrial settings.

In addition to its pharmaceutical applications, 4-(2-Meth oxy-2-Methylprop oxy)pip erid ine has shown promise in other areas such as materials science and catalysis. For example, it has been used as a ligand in homogeneous catalysis to improve the selectivity and efficiency of various chemical reactions. Its ability to form stable complexes with metal ions makes it a valuable tool in developing new catalysts for industrial processes.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the biodegradability and ecotoxicity of 4-(2-Meth oxy-2-Methylprop oxy)pip erid ine have shown that it is relatively benign compared to many other organic compounds. This favorable environmental profile makes it an attractive option for green chemistry initiatives aimed at reducing the ecological footprint of chemical products.

In conclusion, 4-(2-Meth oxy-2-Methylprop oxy)pip erid ine (CAS No. 70978-97-1) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceuticals. Its unique structural features and favorable properties have made it a valuable tool for researchers working on drug development, catalysis, and materials science. As ongoing research continues to uncover new uses and benefits, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.